Cas no 1805128-74-8 (2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride
• CAS No: 1805128-74-8
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4899230
• Update Time: 2025-05-25

2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-2-4(13(15)16)12-6(8(10)11)5(3)7(9)14/h2,8H,1H3
• InChI Key： TUPXRQRYVOZRHA-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=NC(=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride (CAS No. 1805128-74-8)

2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride (CAS No. 1805128-74-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure enables it to participate in various cross-coupling reactions, making it a valuable tool for chemists exploring new drug candidates or crop protection agents.

The growing interest in fluorinated compounds in modern chemistry has positioned 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride as a subject of intense study. Researchers are particularly intrigued by its potential to enhance the metabolic stability and bioavailability of target molecules, a critical factor in drug development. Recent publications highlight its role in the design of kinase inhibitors and antimicrobial agents, aligning with the industry's focus on addressing antibiotic resistance and chronic diseases.

From a synthetic perspective, the carbonyl chloride moiety in this compound offers exceptional reactivity, facilitating efficient amide bond formation and esterification processes. This property has made it a preferred choice for high-throughput screening libraries, where rapid derivatization is essential. Laboratories specializing in fragment-based drug discovery frequently incorporate this building block due to its balanced lipophilicity and hydrogen bonding capacity.

The compound's nitropyridine core has attracted attention in materials science applications as well. Emerging studies suggest potential utility in developing organic electronic materials, particularly for light-emitting diodes (LEDs) and photovoltaic devices. This multidisciplinary relevance addresses current searches for sustainable materials and green chemistry solutions, topics trending across scientific databases and AI-powered research tools.

Quality control of 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride requires rigorous HPLC analysis and spectroscopic characterization, with particular emphasis on monitoring the stability of its acid chloride functionality. Storage recommendations typically suggest anhydrous conditions at low temperatures to preserve its reactivity, a common query among laboratory technicians working with sensitive intermediates.

Recent patent literature reveals innovative applications of this compound in bioconjugation chemistry, where its electrophilic character enables selective protein modification. This aligns with the biotechnology sector's growing demand for antibody-drug conjugates and diagnostic probes, addressing frequent search terms related to targeted therapies and precision medicine.

The environmental fate of fluorinated pyridine derivatives has become a hot topic in regulatory circles, with 1805128-74-8 being no exception. Current research focuses on its biodegradation pathways and ecotoxicological profile, responding to increased scrutiny of persistent organic pollutants in industrial chemistry.

For synthetic chemists, the compound's regioselective reactivity presents interesting opportunities in heterocyclic chemistry. The 6-nitropyridine system allows for sequential functionalization, a feature frequently explored in multicomponent reactions and cascade syntheses - techniques popular in contemporary methodology development.

Analytical challenges associated with 2-(Difluoromethyl)-4-methyl-6-nitropyridine-3-carbonyl chloride often center around its chromatographic behavior and mass spectral fragmentation. These aspects generate considerable discussion in online chemistry forums, where practitioners exchange tips for optimal UPLC conditions and MS detection parameters.

The compound's commercial availability has expanded significantly, reflecting its adoption in medicinal chemistry programs worldwide. Suppliers now offer various packaging configurations and custom synthesis options, responding to market demands for flexible sourcing of research chemicals.

Future research directions for 1805128-74-8 may explore its potential in click chemistry applications or as a precursor for fluorinated heterocycles with novel biological activities. These possibilities resonate with current interests in diversity-oriented synthesis and privileged scaffolds in drug discovery.